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Compound of Interest

Compound Name: 6-Bromo-3-methyl-1H-indole

Cat. No.: B595078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

6-Bromo-3-methyl-1H-indole (CAS No. 1219741-50-0). The information compiled is based on

available safety data for the compound and structurally related bromo-indole derivatives.

Adherence to these guidelines is crucial for minimizing risks in a laboratory setting.

Hazard Identification and Classification
6-Bromo-3-methyl-1H-indole is classified as a hazardous substance. The primary known

hazard is skin irritation.[1] Due to the general reactivity and potential biological activity of

substituted indoles, it should be handled with care, assuming it may have other potential

hazards not yet fully characterized.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) data

available for 6-Bromo-3-methyl-1H-indole indicates the following classification:

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
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This classification is based on a single notification to the ECHA C&L Inventory and may not be

exhaustive.

Safety and Handling Precautions
Proper handling and storage are essential to prevent exposure and ensure the integrity of the

compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedures

should be conducted to determine the appropriate level of PPE. The following are minimum

recommendations for handling 6-Bromo-3-methyl-1H-indole:

Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles or a face shield

meeting OSHA 29 CFR 1910.133 or European

Standard EN166 standards should be worn.[2]

[3]

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber, are required. It is advisable to double-

glove for added protection.[2]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood.[2][4] If there is a risk of generating dust or

aerosols, a NIOSH/MSHA or European

Standard EN 149 approved respirator (e.g., N95

dust mask) should be used.[2][3]

Body Protection

A laboratory coat, long-sleeved shirt, and long

pants should be worn to cover all exposed skin.

[2]

Foot Protection
Closed-toe shoes are mandatory in the

laboratory.[2]
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Engineering Controls
Ventilation: All weighing and solution preparation of 6-Bromo-3-methyl-1H-indole should be

performed in a certified chemical fume hood to minimize inhalation exposure.[4]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[2]

Hygiene Measures
Avoid all personal contact, including inhalation of dust or fumes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling.

Contaminated work clothing should be laundered separately before reuse.

Experimental Protocols
The following protocols outline the general procedures for the safe handling, storage, and

disposal of 6-Bromo-3-methyl-1H-indole.

Handling Protocol
Preparation: Before starting any work, ensure the chemical fume hood is operational and the

workspace is clean and uncluttered. Assemble all necessary equipment and reagents.

Personal Protective Equipment: Don the appropriate PPE as detailed in section 2.1.

Dispensing: As 6-Bromo-3-methyl-1H-indole is a solid, handle it carefully to avoid

generating dust. Use appropriate tools for weighing and transferring the compound.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After use, decontaminate all work surfaces and equipment. Thoroughly wash

hands and any exposed skin.
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Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Spill and Leak Procedures
Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, carefully sweep or shovel the solid material into a suitable,

labeled hazardous waste container, avoiding dust generation.

If the spill involves a solution, absorb it with an inert material such as vermiculite or sand.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and

water.

Major Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety department.

Prevent entry into the area until it has been deemed safe by trained personnel.

Disposal
Dispose of 6-Bromo-3-methyl-1H-indole and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain or in regular trash.

Waste containers must be clearly labeled with "Hazardous Waste" and the chemical name.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. If

skin irritation occurs, seek medical advice.[2]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[2]

Biological Activity and Toxicology
Substituted indoles are a class of compounds with a wide range of biological activities.[5][6]

Brominated indoles, in particular, have demonstrated potential as anti-inflammatory, anticancer,

and antimicrobial agents.[7] 6-Bromo-3-methyl-1H-indole is reportedly used as an

intermediate in the synthesis of pharmaceuticals, including serotonin receptor modulators and

anticancer agents.[8] The toxicology of many substituted indoles is not fully characterized, and

they should be handled as potentially toxic substances.
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As a specific signaling pathway for 6-Bromo-3-methyl-1H-indole is not well-established in

publicly available literature, a diagram illustrating a known biological pathway is not included.

Instead, a logical workflow for the safe handling of this compound is provided below.

Safe Handling Workflow

Preparation

Handling

Post-Handling & Cleanup

Don Appropriate PPE

Weigh Compound in Hood

Verify Fume Hood Operation Gather Materials & Reagents

Prepare Solution in Hood

Decontaminate Surfaces & Glassware

Dispose of Waste

Wash Hands Thoroughly

Follow Spill Protocol Administer First Aid

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Bromo-3-methyl-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b595078?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd180713162487-6-bromo-3-methyl-1h-indole.html
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_5_Bromo_1H_indole_2_carboxylic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AA44422&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromoindole.pdf
https://www.chemimpex.com/products/20486
https://www.chemijournal.com/archives/2019/vol7issue3/PartAL/7-2-507-117.pdf
https://www.benchchem.com/pdf/The_Biological_Activity_of_Brominated_Indoles_A_Technical_Guide_for_Drug_Discovery_and_Development.pdf
https://www.myskinrecipes.com/shop/en/indole-derivatives/194176-6-bromo-3-methyl-1h-indole.html
https://www.benchchem.com/product/b595078#6-bromo-3-methyl-1h-indole-safety-and-handling-precautions
https://www.benchchem.com/product/b595078#6-bromo-3-methyl-1h-indole-safety-and-handling-precautions
https://www.benchchem.com/product/b595078#6-bromo-3-methyl-1h-indole-safety-and-handling-precautions
https://www.benchchem.com/product/b595078#6-bromo-3-methyl-1h-indole-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b595078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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